Cas no 1546197-92-5 (2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid)

2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid is a fluorinated thiazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 4-fluorophenylamino substituent and a carboxylic acid functional group, offering versatility in synthetic modifications. The compound's thiazole core is known for its bioactivity, making it a valuable intermediate in drug discovery, particularly for antimicrobial or anti-inflammatory agents. The fluorine atom enhances metabolic stability and binding affinity in target interactions. High purity and well-defined chemical properties ensure reproducibility in research applications. Suitable for use in medicinal chemistry, this compound serves as a key building block for developing novel bioactive molecules.

2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid structure

1546197-92-5 structure

Product Name:2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid

CAS No:1546197-92-5

MF:C₁₁H₉FN₂O₂S

MW:252.264764547348

MDL:MFCD25202228

CID:5151535

Update Time:2026-03-03

2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid
- MDL： MFCD25202228
- Inchi： 1S/C11H9FN2O2S/c1-6-9(10(15)16)14-11(17-6)13-8-4-2-7(12)3-5-8/h2-5H,1H3,(H,13,14)(H,15,16)
- InChI Key： CYBCSMGHVSRGRQ-UHFFFAOYSA-N
- SMILES： S1C(C)=C(C(O)=O)N=C1NC1=CC=C(F)C=C1

2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB475007-1 g	2-(4-Fluoro-phenylamino)-5-methyl-thiazole-4-carboxylic acid	1546197-92-5		1g	€750.40	2023-04-21
abcr	AB475007-1g	2-(4-Fluoro-phenylamino)-5-methyl-thiazole-4-carboxylic acid; .	1546197-92-5		1g	€750.40	2025-04-20

2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid Related Literature

1. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Additional information on 2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid

2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1546197-92-5, known as 2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are well-documented for their diverse biological activities. The structure of this molecule is characterized by a thiazole ring system, a fluorophenylamino group at position 2, and a methyl group at position 5, along with a carboxylic acid moiety at position 4. These structural features contribute to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the potential of 2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid as a promising candidate in the development of novel therapeutic agents. Its thiazole core is known to exhibit significant biological activity, including anti-inflammatory, antioxidant, and anticancer properties. The fluorophenylamino group further enhances its pharmacokinetic profile, making it a viable option for drug delivery systems. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical targets in the treatment of chronic inflammatory diseases.

One of the most compelling aspects of 2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid is its potential role in anticancer therapy. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The methyl group at position 5 plays a crucial role in stabilizing the molecule's structure, thereby enhancing its bioavailability and efficacy. Additionally, the carboxylic acid moiety at position 4 facilitates the formation of bioisosteric analogs, which can be tailored to target specific receptors or pathways involved in cancer progression.

The synthesis of 2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the thiazole ring through cyclization reactions, followed by functionalization at specific positions to introduce the fluorophenylamino and methyl groups. The final step involves the introduction of the carboxylic acid group, which is essential for optimizing the molecule's solubility and pharmacokinetic properties.

From an environmental standpoint, 2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid has been evaluated for its biodegradability and ecological impact. Studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This characteristic is particularly important for ensuring the sustainability of pharmaceutical compounds and reducing their environmental footprint.

In conclusion, 2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover new applications for this compound, it holds immense promise for addressing unmet medical needs and improving patient outcomes.